INT-777

• CAS No.: 1199796-29-6
• Product Name: INT-777
• Molecular Formula: C27H46O5
• Molecular Weight: 450.66
• IUPAC Name: (2S,4R)-4-[(3R,5S,6R,7R,8R,9S,10S,12S,13R,14S,17R)-6-ethyl-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylpentanoic acid
• Standard InChI: InChI=1S/C27H46O5/c1-6-17-20-12-16(28)9-10-26(20,4)21-13-22(29)27(5)18(14(2)11-15(3)25(31)32)7-8-19(27)23(21)24(17)30/h14-24,28-30H,6-13H2,1-5H3,(H,31,32)/t14-,15+,16-,17-,18-,19+,20+,21+,22+,23+,24-,26+,27-/m1/s1
• Standard InChIKey: NPBCMXATLRCCLF-IRRLEISYSA-N
• SMILES: CCC1C2CC(CCC2(C3CC(C4(C(C3C1O)CCC4C(C)CC(C)C(=O)O)C)O)C)O
• Appearance: Solid powder
• Description: INT-777 is a semisynthetic bile acid that acts as an agonist of TGR5 (EC50 = 0.82 µM). INT-777 mitigates inflammatory response in human endometriotic stromal cells: A therapeutic implication for endometriosis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: INT-777; INT 777; INT777; 6-EMCA; S-EMCA; ​HY-15677
• Reference: 1: Lazarević S, Đanić M, Goločorbin-Kon S, Al-Salami H, Mikov M. Semisynthetic bile acids: a new therapeutic option for metabolic syndrome. Pharmacol Res. 2019 Aug;146:104333. doi: 10.1016/j.phrs.2019.104333. Epub 2019 Jun 26. Review. PubMed PMID: 31254667.; 2: Zhuo W, Li B, Zhang D. Activation of G-protein-coupled bile acid receptor Gpbar1 (TGR5) inhibits degradation of type II collagen and aggrecan in human chondrocytes. Eur J Pharmacol. 2019 Aug 5;856:172387. doi: 10.1016/j.ejphar.2019.05.016. Epub 2019 May 7. PubMed PMID: 31075239.; 3: Chen Y, Le TH, Du Q, Zhao Z, Liu Y, Zou J, Hua W, Liu C, Zhu Y. Genistein protects against DSS-induced colitis by inhibiting NLRP3 inflammasome via TGR5-cAMP signaling. Int Immunopharmacol. 2019 Jun;71:144-154. doi: 10.1016/j.intimp.2019.01.021. Epub 2019 Mar 19. PubMed PMID: 30901677.; 4: Lyu D, Tang N, Wang J, Zhang Y, Chang J, Liu Z, Liu H. TGR5 agonist INT-777 mitigates inflammatory response in human endometriotic stromal cells: A therapeutic implication for endometriosis. Int Immunopharmacol. 2019 Jun;71:93-99. doi: 10.1016/j.intimp.2019.02.044. Epub 2019 Mar 14. PubMed PMID: 30878820.; 5: Yang J, Hu J, Feng L, Yi S, Ye Z, Lin M, Liu X, Pu Y, Kijlstra A, Yang P, Li H. Decreased Expression of TGR5 in Vogt-Koyanagi-Harada (VKH) Disease. Ocul Immunol Inflamm. 2019 Feb 22:1-9. doi: 10.1080/09273948.2018.1560477. [Epub ahead of print] PubMed PMID: 30794473.; 6: Robering JW, Gebhardt L, Wolf K, Kühn H, Kremer AE, Fischer MJM. Lysophosphatidic acid activates satellite glia cells and Schwann cells. Glia. 2019 May;67(5):999-1012. doi: 10.1002/glia.23585. Epub 2019 Jan 13. PubMed PMID: 30637823.; 7: Iracheta-Vellve A, Calenda CD, Petrasek J, Ambade A, Kodys K, Adorini L, Szabo G. FXR and TGR5 Agonists Ameliorate Liver Injury, Steatosis, and Inflammation After Binge or Prolonged Alcohol Feeding in Mice. 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Clin Liver Dis. 2018 Aug;22(3):501-515. doi: 10.1016/j.cld.2018.03.004. Epub 2018 May 17. Review. PubMed PMID: 30259849.; 11: Wu X, Lv YG, Du YF, Hu M, Reed MN, Long Y, Suppiramaniam V, Hong H, Tang SS. Inhibitory effect of INT-777 on lipopolysaccharide-induced cognitive impairment, neuroinflammation, apoptosis, and synaptic dysfunction in mice. Prog Neuropsychopharmacol Biol Psychiatry. 2019 Jan 10;88:360-374. doi: 10.1016/j.pnpbp.2018.08.016. Epub 2018 Aug 23. PubMed PMID: 30144494.; 12: Huang H, Lei H, Yang F, Fan X, Dang Q, Li Y. Activation of the bile acid receptor GPBAR1 (TGR5) ameliorates interleukin-1β (IL-1β)- induced chondrocytes senescence. Biomed Pharmacother. 2018 Oct;106:1713-1719. doi: 10.1016/j.biopha.2018.06.154. Epub 2018 Jul 30. PubMed PMID: 30119246.; 13: Eblimit Z, Thevananther S, Karpen SJ, Taegtmeyer H, Moore DD, Adorini L, Penny DJ, Desai MS. TGR5 activation induces cytoprotective changes in the heart and improves myocardial adaptability to physiologic, inotropic, and pressure-induced stress in mice. Cardiovasc Ther. 2018 Oct;36(5):e12462. doi: 10.1111/1755-5922.12462. Epub 2018 Aug 22. PubMed PMID: 30070769.; 14: Wu X, Lv YG, Du YF, Chen F, Reed MN, Hu M, Suppiramaniam V, Tang SS, Hong H. Neuroprotective effects of INT-777 against Aβ(1-42)-induced cognitive impairment, neuroinflammation, apoptosis, and synaptic dysfunction in mice. Brain Behav Immun. 2018 Oct;73:533-545. doi: 10.1016/j.bbi.2018.06.018. Epub 2018 Jun 20. PubMed PMID: 29935310.; 15: Li B, Yang N, Li C, Li C, Gao K, Xie X, Dong X, Yang J, Yang Q, Tong Z, Lu G, Li W. INT-777, a bile acid receptor agonist, extenuates pancreatic acinar cells necrosis in a mouse model of acute pancreatitis. Biochem Biophys Res Commun. 2018 Sep 3;503(1):38-44. doi: 10.1016/j.bbrc.2018.05.120. Epub 2018 Jun 7. PubMed PMID: 29859191.; 16: Wang XX, Wang D, Luo Y, Myakala K, Dobrinskikh E, Rosenberg AZ, Levi J, Kopp JB, Field A, Hill A, Lucia S, Qiu L, Jiang T, Peng Y, Orlicky D, Garcia G, Herman-Edelstein M, D'Agati V, Henriksen K, Adorini L, Pruzanski M, Xie C, Krausz KW, Gonzalez FJ, Ranjit S, Dvornikov A, Gratton E, Levi M. FXR/TGR5 Dual Agonist Prevents Progression of Nephropathy in Diabetes and Obesity. J Am Soc Nephrol. 2018 Jan;29(1):118-137. doi: 10.1681/ASN.2017020222. Epub 2017 Oct 31. PubMed PMID: 29089371; PubMed Central PMCID: PMC5748904.; 17: Comeglio P, Morelli A, Adorini L, Maggi M, Vignozzi L. Beneficial effects of bile acid receptor agonists in pulmonary disease models. Expert Opin Investig Drugs. 2017 Nov;26(11):1215-1228. doi: 10.1080/13543784.2017.1385760. Epub 2017 Oct 3. Review. PubMed PMID: 28949776.; 18: Erice O, Labiano I, Arbelaiz A, Santos-Laso A, Munoz-Garrido P, Jimenez-Agüero R, Olaizola P, Caro-Maldonado A, Martín-Martín N, Carracedo A, Lozano E, Marin JJ, O'Rourke CJ, Andersen JB, Llop J, Gómez-Vallejo V, Padro D, Martin A, Marzioni M, Adorini L, Trauner M, Bujanda L, Perugorria MJ, Banales JM. Differential effects of FXR or TGR5 activation in cholangiocarcinoma progression. Biochim Biophys Acta Mol Basis Dis. 2018 Apr;1864(4 Pt B):1335-1344. doi: 10.1016/j.bbadis.2017.08.016. Epub 2017 Sep 13. PubMed PMID: 28916388.; 19: Lajczak NK, Saint-Criq V, O'Dwyer AM, Perino A, Adorini L, Schoonjans K, Keely SJ. Bile acids deoxycholic acid and ursodeoxycholic acid differentially regulate human β-defensin-1 and -2 secretion by colonic epithelial cells. FASEB J. 2017 Sep;31(9):3848-3857. doi: 10.1096/fj.201601365R. Epub 2017 May 9. PubMed PMID: 28487283.; 20: Pathak P, Liu H, Boehme S, Xie C, Krausz KW, Gonzalez F, Chiang JYL. Farnesoid X receptor induces Takeda G-protein receptor 5 cross-talk to regulate bile acid synthesis and hepatic metabolism. J Biol Chem. 2017 Jun 30;292(26):11055-11069. doi: 10.1074/jbc.M117.784322. Epub 2017 May 6. PubMed PMID: 28478385; PubMed Central PMCID: PMC5491788.
• PubChem Compound: 45483949
• Last Modified: Nov 11 2021